Cas no 1315368-00-3 (1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine)

• Product Name: 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine
• CAS No: 1315368-00-3
• MF: C₁₃H₁₃F₆N
• MW: 297.239444494247
• MDL: MFCD19382249
• CID: 4588226
• PubChem ID: 54594275
• Update Time: 2025-08-02

1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,3-bis(trifluoromethyl)pyrrolidine
• Z1223126961
• 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine

• MDL： MFCD19382249
• Inchi： 1S/C13H13F6N/c14-12(15,16)11(13(17,18)19)6-7-20(9-11)8-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： FZGPQHRSIOFWRD-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 236.9±35.0 °C at 760 mmHg
• Flash Point: 97.1±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine

Recent Advances in the Study of 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine (CAS: 1315368-00-3)

The compound 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine (CAS: 1315368-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl groups and benzyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine, highlighting its efficient production via a multi-step process involving palladium-catalyzed coupling reactions. The researchers emphasized the compound's stability and reactivity, which make it an attractive candidate for further derivatization. The study also reported preliminary data on its bioactivity, suggesting inhibitory effects on specific enzymes involved in inflammatory pathways.

In another recent investigation, researchers from a leading pharmaceutical company evaluated the pharmacokinetic properties of 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine in preclinical models. The results, published in Drug Metabolism and Disposition (2024), indicated favorable absorption and distribution profiles, with moderate metabolic stability. These findings underscore the compound's potential as a lead molecule for the development of novel anti-inflammatory agents.

Further, a collaborative study between academic and industrial researchers explored the structural-activity relationship (SAR) of 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine derivatives. The study, detailed in Bioorganic & Medicinal Chemistry Letters (2024), identified key modifications that enhance binding affinity to target proteins, particularly those involved in neurodegenerative diseases. The researchers proposed that the trifluoromethyl groups play a critical role in modulating the compound's lipophilicity and electronic properties, thereby influencing its biological activity.

Despite these advancements, challenges remain in optimizing the therapeutic index of 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine. Current research efforts are directed toward reducing potential off-target effects and improving selectivity. Ongoing clinical trials, though still in early phases, aim to evaluate the safety and efficacy of this compound in human subjects, with preliminary results expected by late 2024.

In conclusion, 1-Benzyl-3,3-bis(trifluoromethyl)pyrrolidine (CAS: 1315368-00-3) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory to neuroprotective therapies. Continued research and development are essential to fully realize its therapeutic potential and address existing limitations.